Cas no 912820-23-6 (3(2H)-PYRIDAZINONE, 5-BROMO-2-(PHENYLMETHYL)-)

• Product Name: 3(2H)-PYRIDAZINONE, 5-BROMO-2-(PHENYLMETHYL)-
• CAS No: 912820-23-6
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 3289484
• PubChem ID: 44605748
• Update Time: 2025-10-29

3(2H)-PYRIDAZINONE, 5-BROMO-2-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-PYRIDAZINONE, 5-BROMO-2-(PHENYLMETHYL)-
• 912820-23-6
• AKOS037654363
• 2-BENZYL-5-BROMOPYRIDAZIN-3-ONE
• 2-benzyl-5-bromopyridazin-3(2H)one
• 2-benzyl-5-bromopyridazin-3(2H)-one
• KS-9464

• Inchi： 1S/C11H9BrN2O/c12-10-6-11(15)14(13-7-10)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： QSHVRNFFEITIAD-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C(C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.98983Da
• Monoisotopic Mass: 263.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 3(2H)-PYRIDAZINONE, 5-BROMO-2-(PHENYLMETHYL)-

Professional Introduction to 3(2H)-PYRIDAZINONE, 5-BROMO-2-(PHENYLMETHYL) and Its CAS No. 912820-23-6

The compound 3(2H)-PYRIDAZINONE, 5-BROMO-2-(PHENYLMETHYL), identified by the CAS number 912820-23-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The presence of both bromine and phenylmethyl substituents in its molecular framework suggests a high degree of versatility, making it a valuable scaffold for synthesizing novel bioactive molecules.

Recent studies have highlighted the importance of 3(2H)-PYRIDAZINONE derivatives in the design of pharmacological agents targeting various diseases. The pyridazinone core is known for its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. The introduction of a bromine atom at the 5-position and a phenylmethyl group at the 2-position further enhances its pharmacological potential by improving metabolic stability and binding affinity.

In the realm of medicinal chemistry, the development of new molecular entities is driven by the need for more effective and selective therapeutic agents. 5-BROMO-2-(PHENYLMETHYL)-3(2H)-PYRIDAZINONE stands out as a promising candidate due to its structural complexity and functional diversity. Researchers have leveraged this compound as a building block for synthesizing inhibitors of key enzymes involved in inflammatory pathways, such as COX-2 and LOX. Preliminary in vitro studies indicate that derivatives of this compound exhibit significant anti-inflammatory properties, making them attractive candidates for further investigation.

The incorporation of bromine into the molecular structure not only enhances lipophilicity but also facilitates further chemical modifications through cross-coupling reactions. This property is particularly valuable in medicinal chemistry, where site-specific functionalization is often required to optimize drug-like characteristics. The phenylmethyl group, on the other hand, contributes to steric hindrance and can influence the binding mode of the compound to its target protein. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Advances in computational chemistry have enabled researchers to predict the biological activity of 3(2H)-PYRIDAZINONE, 5-BROMO-2-(PHENYLMETHYL) with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including those implicated in cancer progression and neurodegenerative disorders. These findings underscore the compound's potential as a starting point for developing novel therapeutics.

One particularly intriguing aspect of this compound is its ability to undergo bioconjugation reactions, allowing for the attachment of biomolecules such as peptides or antibodies. This strategy has been employed in recent years to develop targeted therapies that combine the advantages of small-molecule drugs with those of biologics. The bromine substituent serves as an excellent handle for these reactions, enabling precise control over conjugation chemistry.

The synthesis of 5-BROMO-2-(PHENYLMETHYL)-3(2H)-PYRIDAZINONE involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include bromination at the 5-position followed by nucleophilic substitution at the 2-position with benzylmethyl Grignard reagent. These reactions are typically performed under controlled conditions to ensure high yield and purity, which are critical for subsequent biological evaluation.

In conclusion, 3(2H)-PYRIDAZINONE, 5-BROMO-2-(PHENYLMETHYL) (CAS No. 912820-23-6) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents with applications across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies, compounds like this will play an increasingly important role in shaping the future of medicine.